Cas no 2029192-74-1 (Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester)

• Product Name: Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester
• CAS No: 2029192-74-1
• MF: C₁₀H₁₂OS₃
• MW: 244.396678924561
• CID: 5039302
• Update Time: 2025-10-21

Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester

• Inchi： 1S/C10H12OS3/c1-8(11)14-13-7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3
• InChI Key： MXWHFRSBSUYVRF-UHFFFAOYSA-N
• SMILES： C(SSCC1=CC=C(SC)C=C1)(=O)C

Additional information on Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester

Comprehensive Guide to Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester (CAS No. 2029192-74-1)

Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester (CAS No. 2029192-74-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This sulfur-containing ester is part of a broader class of compounds known for their reactivity and utility in various industrial and research settings. The compound's molecular structure features a dithioperoxoic acid moiety linked to a [4-(methylthio)phenyl]methyl group, which contributes to its distinct characteristics.

One of the most frequently asked questions about Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester is its role in modern chemical synthesis. Researchers and industry professionals often search for "applications of dithioperoxoic acid derivatives" or "synthesis methods for sulfur-containing esters," highlighting the growing interest in this compound. Its ability to act as a versatile intermediate in organic reactions makes it valuable for producing more complex molecules, particularly in pharmaceuticals and agrochemicals.

The chemical properties of Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester are another area of focus. The compound exhibits moderate stability under standard conditions but can participate in redox reactions due to its dithioperoxoic functional group. This reactivity is often explored in studies related to "sulfur-based redox agents" or "thioester chemistry," which are trending topics in academic and industrial research. Understanding these properties is crucial for optimizing its use in various applications.

In the context of market dynamics, the demand for Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester has been influenced by advancements in green chemistry. Searches for "sustainable sulfur compounds" or "eco-friendly chemical intermediates" reflect this trend. The compound's potential to reduce waste or energy consumption in synthetic processes aligns with global efforts to promote environmentally friendly practices in the chemical industry.

Another hot topic related to this compound is its potential in material science. Researchers investigating "sulfur-containing polymers" or "functional materials with thioester linkages" often consider Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester as a building block. Its unique structure allows for the creation of materials with tailored properties, such as enhanced durability or specific reactivity, which are highly sought after in advanced manufacturing.

Safety and handling of Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester are also common concerns among users. While not classified as a hazardous material, proper storage and handling protocols are essential to maintain its integrity. Queries like "storage conditions for sulfur esters" or "handling precautions for dithioperoxoic acid derivatives" are frequently encountered, emphasizing the need for clear guidelines in its usage.

Looking ahead, the future of Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester appears promising, with ongoing research exploring its potential in emerging fields. Topics such as "bioactive sulfur compounds" and "next-generation chemical catalysts" are gaining traction, and this compound is well-positioned to play a role in these developments. Its versatility and unique properties ensure that it will remain a subject of interest for years to come.

In summary, Ethane(dithioperoxoic) acid, [4-(methylthio)phenyl]methyl ester (CAS No. 2029192-74-1) is a multifaceted compound with significant potential across various scientific and industrial domains. Its relevance to current trends in green chemistry, material science, and synthetic applications underscores its importance. As research continues to uncover new uses and optimizations, this compound is likely to become even more integral to advancements in chemistry and related fields.